3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
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Description
Properties
Molecular Formula |
C7H12N4O |
|---|---|
Molecular Weight |
168.20 g/mol |
IUPAC Name |
3-piperidin-2-yl-1,4-dihydro-1,2,4-triazol-5-one |
InChI |
InChI=1S/C7H12N4O/c12-7-9-6(10-11-7)5-3-1-2-4-8-5/h5,8H,1-4H2,(H2,9,10,11,12) |
InChI Key |
XRRSVNOIRQNTJD-UHFFFAOYSA-N |
Canonical SMILES |
C1CCNC(C1)C2=NNC(=O)N2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one typically involves the cyclization of appropriate precursors. One common method involves the reaction of piperidine derivatives with triazole precursors under controlled conditions. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure high yield and purity .
Industrial Production Methods
Industrial production of this compound may involve multi-step synthesis processes, starting from readily available raw materials. The process may include steps such as hydrogenation, cyclization, and purification to obtain the final product. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process .
Chemical Reactions Analysis
Types of Reactions
3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can lead to the formation of reduced derivatives.
Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium catalysts). Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the reaction outcome .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce reduced derivatives. Substitution reactions can result in a variety of substituted products, depending on the nature of the substituent .
Scientific Research Applications
Mechanism of Action
The mechanism of action of 3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Antimicrobial and Antitumor Activity
Triazol-5-one derivatives with aromatic substituents (e.g., 3-phenyl) demonstrate potent antibacterial activity against Staphylococcus aureus (MIC: 12.5 µg/mL), while alkyl derivatives (e.g., 3-ethyl) show lower efficacy (MIC: 50 µg/mL) .
Antioxidant Capacity
Antioxidant activity is influenced by substituent electron-donating capacity. For instance:
- 3-(4-Diethylaminobenzylidenamino) derivatives exhibit IC₅₀ values of 18–25 µM in DPPH assays .
- Piperidinyl derivatives may show comparable or reduced activity due to steric hindrance of the cyclic amine .
Spectroscopic and Computational Studies
- NMR Shifts : Piperidinyl protons resonate at δ 2.5–3.5 ppm (¹H NMR), distinct from alkyl (δ 1.0–2.0) or aryl (δ 6.5–8.0) groups. GIAO-DFT calculations align with experimental data, confirming substituent-dependent chemical shifts .
- HOMO-LUMO Gaps : The piperidine ring lowers the HOMO-LUMO gap (ΔE ≈ 4.5 eV) compared to phenyl-substituted analogs (ΔE ≈ 5.2 eV), enhancing reactivity .
Biological Activity
3-(Piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a compound of interest due to its diverse biological activities. This article reviews its pharmacological properties, including antimicrobial, anticancer, and neuroprotective effects. Various studies have been conducted to elucidate its mechanisms of action and therapeutic potential.
Chemical Structure and Properties
The compound features a piperidine ring attached to a triazole moiety, which is known for its biological significance. The molecular formula is , and it exhibits a unique structure that contributes to its biological activity.
Antimicrobial Activity
Research indicates that derivatives of triazole compounds exhibit significant antimicrobial properties. For instance, studies have shown that 3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one demonstrates activity against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values for certain derivatives range from 0.24 to 0.97 μg/mL against resistant strains like Candida auris .
Table 1: Antimicrobial Activity of Triazole Derivatives
| Compound | MIC (μg/mL) | MFC (μg/mL) | Target Organism |
|---|---|---|---|
| pta1 | 0.24 | 0.97 | Candida auris |
| pta2 | 0.50 | 1.50 | Staphylococcus aureus |
| pta3 | 0.97 | 3.90 | Escherichia coli |
Anticancer Activity
The compound has also been evaluated for its anticancer properties. Studies suggest that it induces apoptosis in cancer cells through the activation of specific pathways. For example, it has been shown to disrupt the cell cycle and induce S-phase arrest in various cancer cell lines .
Case Study: Apoptosis Induction
In a study involving human cancer cell lines, compounds similar to 3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one were found to activate caspases and promote apoptotic cell death. The results indicated a significant reduction in cell viability at concentrations as low as 10 μM.
Neuroprotective Effects
Recent investigations have highlighted the neuroprotective potential of triazole derivatives. These compounds may exert their effects by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells.
Table 2: Neuroprotective Effects of Triazole Derivatives
| Compound | Neuroprotective Effect | Mechanism of Action |
|---|---|---|
| Compound A | Significant | Antioxidant activity |
| Compound B | Moderate | NMDA receptor antagonism |
The biological activity of 3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one can be attributed to several mechanisms:
- Enzyme Inhibition : It inhibits key enzymes involved in microbial metabolism.
- Receptor Modulation : The compound interacts with various receptors that mediate cellular responses.
- Oxidative Stress Reduction : It acts as an antioxidant, protecting cells from damage.
Q & A
Q. What are the optimal synthetic routes for 3-(piperidin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one, and how are reaction conditions optimized to improve yield and purity?
Methodological Answer: The synthesis typically involves condensation of 4-amino-4,5-dihydro-1H-1,2,4-triazol-5-one derivatives with aldehydes or ketones. For example, reactions with piperidin-2-yl-containing aldehydes under reflux in ethanol or acetonitrile, catalyzed by triethylamine, yield the target compound. Key optimization parameters include:
- Temperature control : Elevated temperatures (70–80°C) enhance reaction rates but may require reflux conditions to prevent decomposition .
- Solvent selection : Polar aprotic solvents (e.g., DMF) improve solubility of intermediates, while protic solvents (e.g., ethanol) facilitate Schiff base formation .
- Catalyst use : Triethylamine or acetic acid accelerates imine bond formation, critical for cyclization .
Q. Table 1: Representative Reaction Conditions
| Reactant | Solvent | Catalyst | Yield (%) | Reference |
|---|---|---|---|---|
| Piperidin-2-yl aldehyde | Ethanol | Triethylamine | 85–90 | |
| 4-Amino-triazolone | Acetonitrile | Acetic acid | 78–82 |
Q. Which spectroscopic techniques are most effective for structural elucidation of this compound, and how are experimental data validated against computational models?
Methodological Answer:
- FT-IR : Identifies functional groups (e.g., C=O at ~1700 cm⁻¹, N-H stretching at ~3200 cm⁻¹). Experimental frequencies are compared with DFT/B3LYP/6-311G(d,p)-calculated values, scaled by factors (0.961–0.967) to account for anharmonicity .
- NMR : H and C NMR assignments use the Gauge-Including Atomic Orbital (GIAO) method in Gaussian, with linear regression (δ_exp = a + δ_calc) to validate shifts .
- UV-Vis : TD-DFT calculations (e.g., B3LYP/6-311G(d,p)) predict λ_max, which are cross-checked with experimental spectra in ethanol .
Q. Table 2: Experimental vs. Theoretical NMR Shifts (δ, ppm)
| Proton Position | Experimental | B3LYP/6-311G(d,p) | HF/6-311G(d,p) |
|---|---|---|---|
| NH (triazolone) | 10.2 | 10.5 | 10.8 |
| Piperidine CH₂ | 2.8–3.1 | 2.9 | 3.2 |
Q. How are acid dissociation constants (pKa) determined for 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, and what non-aqueous titration methods are employed?
Methodological Answer: pKa values are determined via potentiometric titration in non-aqueous solvents (e.g., isopropyl alcohol, acetonitrile) due to low aqueous solubility. Tetrabutylammonium hydroxide (TBAH) is used as a titrant, and half-neutralization potentials are analyzed to calculate acidity constants. Key steps include:
Q. What strategies are used to evaluate the antioxidant activity of triazolone derivatives, and how are structure-activity relationships analyzed?
Methodological Answer:
- DPPH/ABTS assays : Measure radical scavenging activity (IC₅₀ values) at 517 nm (DPPH) or 734 nm (ABTS). Results are normalized to ascorbic acid controls .
- SAR analysis : Electron-donating groups (e.g., methoxy) enhance activity by stabilizing radical intermediates, while bulky substituents reduce accessibility to reactive sites .
Q. How is tautomerism in triazolone derivatives experimentally investigated, and what computational methods support these findings?
Methodological Answer:
- X-ray crystallography : Resolves keto-enol tautomer ratios via bond length analysis (C=O vs. C-O) .
- DFT energy comparisons : Calculate relative stability of tautomers using Gibbs free energy (ΔG) at B3LYP/6-31G(d) .
Advanced Research Questions
Q. How do density functional theory (DFT) calculations contribute to understanding the electronic properties of triazolone derivatives, and what key parameters are derived from HOMO-LUMO analysis?
Methodological Answer: DFT/B3LYP/6-311G(d,p) computes:
- HOMO-LUMO energy gap : Predicts reactivity (narrow gaps = higher reactivity). For triazolones, gaps range 4.5–5.2 eV .
- Electrophilicity index (ω) : Quantifies electron-accepting capacity (ω = μ²/2η, where μ = electronegativity, η = hardness) .
Q. Table 3: Electronic Parameters for Triazolone Derivatives
| Parameter | B3LYP/6-311G(d,p) | B3PW91/6-311G(d,p) |
|---|---|---|
| HOMO (eV) | -6.32 | -6.45 |
| LUMO (eV) | -1.87 | -1.92 |
| Band gap (eV) | 4.45 | 4.53 |
Q. What methodologies resolve contradictions between experimental crystallographic data and theoretical structural predictions for triazolone derivatives?
Methodological Answer:
Q. How are nonlinear optical (NLO) properties of triazolone derivatives computationally modeled, and what role do substituents play in modulating these properties?
Methodological Answer: NLO properties (e.g., hyperpolarizability, β) are calculated via DFT/B3PW91 using:
- Finite field method : Applies electric fields to derive polarizability tensors .
- Substituent effects : Electron-withdrawing groups (e.g., -Cl) enhance β by increasing charge asymmetry .
Q. What advanced NMR techniques (e.g., GIAO) are used to predict chemical shifts, and how are solvent effects accounted for in these calculations?
Methodological Answer:
Q. How do molecular dynamics simulations inform the stability and conformational behavior of triazolone derivatives in different solvent environments?
Methodological Answer:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
